Cas no 66476-86-6 (4-Pentynoic acid, 3,3-dimethyl-, ethyl ester)

• Product Name: 4-Pentynoic acid, 3,3-dimethyl-, ethyl ester
• CAS No: 66476-86-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1710187
• PubChem ID: 10057729
• Update Time: 2025-04-21

4-Pentynoic acid, 3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid, 3,3-dimethyl-, ethyl ester
• ethyl 3,3-dimethyl-4-pentynoate
• ETHYL 3,3-DIMETHYLPENT-4-YNOATE
• 66476-86-6
• DTXSID501255881
• BHRNFDYQGXDOKF-UHFFFAOYSA-N
• SCHEMBL1466765
• DB-129875

• Inchi： 1S/C9H14O2/c1-5-9(3,4)7-8(10)11-6-2/h1H,6-7H2,2-4H3
• InChI Key： BHRNFDYQGXDOKF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters